2-(1,1,2,2,2-pentafluoroethyl)-4H-pyran-4-one
Overview
Description
2-(1,1,2,2,2-pentafluoroethyl)-4H-pyran-4-one, commonly referred to as 2-PFE-4H-P-4-one, is a fluorinated organic compound with a range of applications in scientific research. It is a colorless, odorless, and non-toxic solid with a melting point of -14.5 °C. The compound has been studied for its use in synthesis, as well as in biochemical and physiological applications.
Scientific Research Applications
2-PFE-4H-P-4-one has been studied for its use in synthesis and biochemical and physiological applications. It has been used as a precursor for the synthesis of other compounds, such as 2-fluoromethyl-4H-pyran-4-one. It has also been used in the synthesis of a range of pharmaceuticals, such as the anti-inflammatory drug flufenamic acid. In addition, the compound has been studied for its potential use in the development of new drugs and treatments for diseases, such as cancer and Alzheimer's disease.
Mechanism of Action
The mechanism of action of 2-PFE-4H-P-4-one is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, the compound has been found to inhibit the activity of certain proteins, such as the transcription factor NF-κB, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
2-PFE-4H-P-4-one has been found to have a range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as COX-2, and to inhibit the activity of certain proteins, such as NF-κB. In addition, the compound has been found to reduce inflammation and to have anti-cancer activity. It has also been found to have antioxidant activity, which may be beneficial for the treatment of certain diseases, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-PFE-4H-P-4-one has several advantages for use in lab experiments. It is a non-toxic compound with a low melting point, making it easy to handle and store. In addition, the compound is relatively inexpensive and can be synthesized easily. However, the compound is not as widely studied as some other compounds, so its effects may not be as well-understood.
Future Directions
There are a number of potential future directions for the use of 2-PFE-4H-P-4-one in scientific research. For example, the compound could be further studied for its potential use in the development of new drugs and treatments for diseases, such as cancer and Alzheimer's disease. In addition, the compound could be studied for its potential use in the synthesis of other compounds, such as pharmaceuticals. Finally, the compound could be studied for its potential use in the development of new materials, such as polymers and plastics.
Synthesis Methods
2-PFE-4H-P-4-one can be synthesized via a two-step process. The first step involves the reaction of 1,1,2,2,2-pentafluoroethyl bromide with 2-methyl-4H-pyran-4-one in the presence of a base, such as sodium hydroxide, to form 2-PFE-4H-P-4-one. The second step involves the reaction of the product with an acid, such as hydrochloric acid, to form 2-chloro-1,1,2,2,2-pentafluoroethyl-4H-pyran-4-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,1,2,2,2-pentafluoroethyl)-4H-pyran-4-one involves the reaction of 2,4-pentanedione with pentafluoroethyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "2,4-pentanedione", "pentafluoroethyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2,4-pentanedione and pentafluoroethyl bromide to a reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and then extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1353572-35-6 |
Molecular Formula |
C7H3F5O2 |
Molecular Weight |
214.1 |
Purity |
95 |
Origin of Product |
United States |
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